2-{3-[1-(2-ethoxyethyl)-1H-pyrazol-3-yl]phenyl}pyrazine

• IUPAC Name: 2-[3-[1-(2-ethoxyethyl)pyrazol-3-yl]phenyl]pyrazine
• InChI: InChI=1S/C17H18N4O/c1-2-22-11-10-21-9-6-16(20-21)14-4-3-5-15(12-14)17-13-18-7-8-19-17/h3-9,12-13H,2,10-11H2,1H3
• InChI Key: IPEQXOIHEZMESG-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C=CC(=N1)C2=CC(=CC=C2)C3=NC=CN=C3
• Molecular Formula: C17H18N4O
• Molecular Weight: 294.35 g/mol

Description

Pyrazoles are a class of heterocyclic aromatic organic compounds characterized by a 5-membered ring with two nitrogen atoms in adjacent positions. They are crucial in the development of various pharmaceuticals, agrochemicals, and dyestuffs due to their significant biological and chemical properties.

Synthesis Analysis

The synthesis of pyrazole derivatives typically involves the cyclocondensation of 1,3-diketones with hydrazines. For instance, the synthesis of ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate was achieved through a 3+2 annulation method, utilizing ethyl acetoacetate and benzaldehyde via a Knoevenagel approach followed by cyclocondensation with phenylhydrazine hydrochloride (Naveen et al., 2021). Similarly, the Lewis acid-catalyzed union of 3-ethoxycyclobutanones with monosubstituted hydrazines has been employed to prepare various pyrazole derivatives at ambient temperature with complete regioselectivity (Shan et al., 2011).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is often elucidated using spectroscopic methods like NMR, mass spectrometry, and X-ray crystallography. The crystal structure is stabilized by intermolecular interactions such as hydrogen bonds and π-π stacking interactions. For instance, single-crystal X-ray diffraction studies confirmed the 3D molecular structure of synthesized pyrazole derivatives, showing intermolecular C-H•••O and π•••π stacking interactions (Naveen et al., 2021).